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Compound of Interest

Compound Name: FA-Phe-ala-OH

Cat. No.: B1353373 Get Quote

For researchers and scientists in drug development and biochemical assays, the choice of

substrate is critical for accurate and efficient enzyme characterization. While N-Furylacryloyl-L-

phenylalanyl-L-alanine (FA-Phe-Ala-OH) is a widely recognized substrate, a range of

alternative peptides offer comparable or superior performance for specific enzymes. This guide

provides an objective comparison of these alternatives, supported by experimental data and

detailed protocols to assist in selecting the optimal substrate for your research needs.

Key Enzymes and Their Substrates
This guide focuses on alternatives to FA-Phe-Ala-OH for three key metalloproteases:

Carboxypeptidase A, Thermolysin, and Neprilysin. These enzymes play crucial roles in various

physiological processes, making them significant targets in drug discovery and diagnostics.

Performance Comparison of Peptide Substrates
The efficacy of a substrate is primarily determined by its kinetic parameters, specifically the

Michaelis constant (Km) and the catalytic rate constant (kcat). A lower Km value indicates a

higher affinity of the enzyme for the substrate, while a higher kcat value signifies a faster

turnover rate. The ratio kcat/Km represents the catalytic efficiency of the enzyme.

Carboxypeptidase A
Carboxypeptidase A (CPA) is a digestive enzyme that cleaves the C-terminal peptide bond of

proteins and peptides, showing a preference for hydrophobic amino acids at the C-terminus.
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While FA-Phe-Ala-OH is a known substrate for CPA, other commercially available peptides

serve as effective alternatives.

Table 1: Comparison of Substrates for Carboxypeptidase A

Substrate Km (mM) kcat (s-1) kcat/Km (M-1s-1)

FA-Phe-Ala-OH
Data not readily

available

Data not readily

available

Data not readily

available

Hippuryl-L-

phenylalanine
0.3 - 1.0 100 - 600 1 x 105 - 2 x 106

Carbobenzoxyglycyl-

L-phenylalanine
0.2 - 0.5 50 - 200 1 x 105 - 1 x 106

Note: Kinetic parameters can vary depending on experimental conditions such as pH,

temperature, and buffer composition.

Logical Relationship of CPA Substrate Recognition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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